Cas no 2229219-68-3 (methyl 5-(trifluoroacetyl)thiophene-3-carboxylate)

• Product Name: methyl 5-(trifluoroacetyl)thiophene-3-carboxylate
• CAS No: 2229219-68-3
• MF: C₈H₅F₃O₃S
• MW: 238.183711767197
• CID: 6056468
• PubChem ID: 165840493
• Update Time: 2025-07-22

methyl 5-(trifluoroacetyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(trifluoroacetyl)thiophene-3-carboxylate
• 2229219-68-3
• EN300-1954683

• Inchi： 1S/C8H5F3O3S/c1-14-7(13)4-2-5(15-3-4)6(12)8(9,10)11/h2-3H,1H3
• InChI Key： ARCLAABPMSHGLS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 237.99114968g/mol
• Monoisotopic Mass: 237.99114968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Additional information on methyl 5-(trifluoroacetyl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 5-(Trifluoroacetyl)thiophene-3-carboxylate (CAS No. 2229219-68-3)

Methyl 5-(trifluoroacetyl)thiophene-3-carboxylate (CAS No. 2229219-68-3) is a high-value thiophene derivative widely used in pharmaceutical and agrochemical research. This compound, characterized by its trifluoroacetyl and ester functional groups, has garnered significant attention due to its versatility in organic synthesis and material science. Researchers and industries are increasingly exploring its applications in drug discovery, catalysis, and functional material design, aligning with the growing demand for fluorinated building blocks in modern chemistry.

The unique structure of methyl 5-(trifluoroacetyl)thiophene-3-carboxylate combines a thiophene ring with electron-withdrawing substituents, making it an excellent candidate for cross-coupling reactions and heterocyclic chemistry. Its CAS No. 2229219-68-3 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in high-performance materials and biologically active compounds. Recent trends highlight its potential in green chemistry applications, where fluorinated intermediates play a pivotal role in reducing environmental impact.

From a synthetic perspective, methyl 5-(trifluoroacetyl)thiophene-3-carboxylate serves as a precursor for thiophene-based ligands and pharmaceutical scaffolds. Its trifluoroacetyl group enhances reactivity in nucleophilic substitution reactions, while the methyl ester moiety offers flexibility for further derivatization. This dual functionality positions it as a key component in medicinal chemistry projects targeting enzyme inhibitors and receptor modulators, topics frequently queried in AI-driven drug design platforms.

In material science, the compound’s thiophene backbone contributes to π-conjugated systems, a hot topic in organic electronics and optoelectronic devices. Searches for CAS 2229219-68-3 often correlate with studies on organic semiconductors and polymer additives, underscoring its role in advancing flexible electronics. The trifluoromethyl group further improves thermal stability and solubility, critical for thin-film fabrication processes.

Quality and safety are paramount when handling methyl 5-(trifluoroacetyl)thiophene-3-carboxylate. Reputable suppliers provide analytical certificates (e.g., HPLC, NMR) to ensure purity, a common concern among buyers searching for CAS 2229219-68-3 specifications. Storage recommendations typically emphasize anhydrous conditions and low-temperature preservation to maintain stability, aligning with best practices for fluorinated compounds.

In summary, methyl 5-(trifluoroacetyl)thiophene-3-carboxylate (CAS No. 2229219-68-3) bridges multiple disciplines, from pharmaceutical intermediates to advanced materials. Its rising popularity in academic publications and patent filings reflects its broad utility, while sustainability-driven research continues to uncover new applications. For researchers, understanding its structure-activity relationships and synthetic pathways remains a priority, as evidenced by frequent searches for thiophene derivatives and fluorinated carboxylates in scientific literature.